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Compound of Interest

Compound Name: 4-Heptyl-N-phenylaniline

Cat. No.: B15444978

For Researchers, Scientists, and Drug Development Professionals
Introduction

4-Heptyl-N-phenylaniline is a substituted diphenylamine derivative with potential applications
in materials science and as a synthetic intermediate. This technical guide provides a summary
of its known physical and chemical properties. It is important to note that while some basic
properties have been reported, comprehensive experimental data, particularly regarding its
biological activity and detailed spectral characterization, remains limited in publicly available

literature.

Physicochemical Properties

A summary of the available quantitative data for 4-Heptyl-N-phenylaniline is presented in
Table 1. It is critical to highlight that experimental values for melting and boiling points have not
been found in surveyed literature, with some sources indicating "N/A" (Not Available).[1]

Table 1: Physical and Chemical Properties of 4-Heptyl-N-phenylaniline
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Property Value Source
CAS Number 64924-62-5 [1]
Molecular Formula Ci9H2sN [1]
Molecular Weight 267.41 g/mol [1]
Density 0.987 g/cm? [1]
Flash Point 199.8 °C [1]
Melting Point N/A [1]
Boiling Point N/A
Synthesis

A specific, detailed experimental protocol for the synthesis of 4-Heptyl-N-phenylaniline is not
readily available in the surveyed literature. However, based on the general synthesis of N-
alkylanilines, a plausible synthetic route would involve the Buchwald-Hartwig amination. This
palladium-catalyzed cross-coupling reaction is a common method for forming carbon-nitrogen
bonds.

Hypothetical Experimental Workflow: Buchwald-Hartwig
Amination

This diagram outlines a generalized workflow for the synthesis of 4-Heptyl-N-phenylaniline via
a Buchwald-Hartwig cross-coupling reaction.
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Caption: Generalized workflow for the synthesis of 4-Heptyl-N-phenylaniline.
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Spectral Data

Experimental spectral data (*H NMR, 13C NMR, IR, Mass Spectrometry) specifically for 4-
Heptyl-N-phenylaniline could not be located in the reviewed literature. While spectral
information for the related compound, 4-heptylaniline, is available, it cannot be used as a direct
substitute for the target compound.[2]

Biological Activity and Signaling Pathways

There is currently no available information in the public domain regarding the biological activity
of 4-Heptyl-N-phenylaniline. Consequently, no signaling pathways involving this compound
can be described or visualized. Research into the antioxidant properties of other N-alkylanilines
suggests a potential for such activity, but this has not been experimentally verified for 4-Heptyl-
N-phenylaniline.

Potential Applications

Given its structural similarity to other N-alkylanilines, 4-Heptyl-N-phenylaniline may have
potential applications in the following areas:

 Liquid Crystals: The long alkyl chain could impart mesogenic properties, making it a
candidate for research in liquid crystal displays. However, no specific studies on the liquid
crystalline properties of this compound were found.

» Antioxidants: Diphenylamine derivatives are known to function as antioxidants. Further
research would be needed to determine if 4-Heptyl-N-phenylaniline exhibits similar
properties.

o Organic Synthesis: It can serve as an intermediate in the synthesis of more complex
molecules in various fields, including pharmaceuticals and materials science.

Conclusion

4-Heptyl-N-phenylaniline is a chemical compound for which only basic physicochemical data
is currently available. There is a significant gap in the scientific literature regarding its
experimental properties, including melting and boiling points, comprehensive spectral data, and
any potential biological activity. The lack of this information hinders a complete technical
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assessment and underscores the need for further experimental investigation to fully
characterize this compound and explore its potential applications. Professionals in drug
development and materials science should consider this lack of data when evaluating this
compound for any application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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